Cas no 29702-43-0 (2-Deoxy-2-fluoro-D-glucose)

• Product Name: 2-Deoxy-2-fluoro-D-glucose
• CAS No: 29702-43-0
• MF: C₆H₁₁FO₅
• MW: 182.146946191788
• MDL: MFCD00077527
• CID: 53517
• PubChem ID: 135726979
• Update Time: 2025-05-26

2-Deoxy-2-fluoro-D-glucose Chemical and Physical Properties

Names and Identifiers

• 2-Deoxy-2-fluoro-D-glucose
• 2-Fluoro-2-deoxy-D-glucopyranose
• 2-Deoxy-2-fluoro-D-glucopyranose
• FDG
• 2-Fluoro-2-Deoxy-D-Glucose
• 2-[(18)F]fluorodeoxyglucose
• 2-DEOXY-2-FLUOROGLUCOSE
• 2-fluoro-2-deoxyglucose
• D-Glucose,2-deoxy-2-fluoro
• Fludeoxyglucose
• (2R,3S,4R,5R)-2-fluoro-3,4,5,6-tetrahydroxyhexanal
• fluorodeoxyglucose
• ZO2JV75L55
• 2-deoxy-2-fluoro-aldehydo-D-glucose
• Fludeoxyglucose [VANDF]
• 2-Deoxy-2-fluoromannose
• D-Glucose,2-deoxy-2-fluoro-
• PubChem6311
• alpha-D-Glucopyranose, 2-deoxy-2-fluoro
• D-Mannose, 2-deoxy-2-fluoro-
• BID1009
• PC7306
• 3648AC
• SBB
• FLUDEOXYGLUCOSE [USP-RS]
• A820014
• .ALPHA.-D-GLUCOPYRANOSE, 2-DEOXY-2-FLUORO
• d-glucose, 2-deoxy-2-fluoro-
• MFCD00077527
• NS00068747
• 29702-43-0
• CHEMBL1908940
• 2-fluoro-3,4,5,6-tetrahydroxy-hexanal
• SCHEMBL38895
• C6H11FO5
• W-202232
• CHEBI:49135
• AKOS006272985
• AS-59436
• HY-141637
• DTXSID701311592
• UNII-ZO2JV75L55
• D3023
• Q27121494
• CS-0182797
• 2-Deoxy-2-fluoro-D-glucose; 2-Deoxy-2-fluoro-D-glucopyranose; 2-Deoxy-2-fluoroglucose; 2-Fluoro-2-deoxy-D-glucose; FDG; Fludeoxyglucose
• AOYNUTHNTBLRMT-SLPGGIOYSA-N
• DB-006112

• MDL： MFCD00077527
• Inchi： 1S/C6H11FO5/c7-3(1-8)5(11)6(12)4(10)2-9/h1,3-6,9-12H,2H2/t3-,4+,5+,6+/m0/s1
• InChI Key： AOYNUTHNTBLRMT-SLPGGIOYSA-N
• SMILES： F[C@@H](C=O)[C@H]([C@@H]([C@@H](CO)O)O)O

Computed Properties

• Exact Mass: 182.05900
• Monoisotopic Mass: 182.059
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 12
• Rotatable Bond Count: 5
• Complexity: 142
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.4
• Topological Polar Surface Area: 98

Experimental Properties

• Color/Form: No data available
• Density: 1.59
• Melting Point: 170 °C
• Boiling Point: 478.4±45.0 °C at 760 mmHg
• Flash Point: 243.1±28.7 °C
• Refractive Index: 1.535
• PSA: 97.99000
• LogP: -2.40160

2-Deoxy-2-fluoro-D-glucose Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26; S36
• Regulatory Condition Code：Class Q (sugars, alkaloids, antibiotics, hormones)
• Hazardous Material Identification：
• Storage Condition：<0°C
• Risk Phrases：R36/37/38
• Safety Term：S26;S36

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Aldehydes

Additional information on 2-Deoxy-2-fluoro-D-glucose

Introduction to 2-Deoxy-2-fluoro-D-glucose (CAS No. 29702-43-0)

2-Deoxy-2-fluoro-D-glucose (commonly referred to as fluorodeoxyglucose, abbreviated as FDG) is a synthetic analog of glucose with significant applications in medical imaging and research. With the CAS registry number 29702-43-0, this compound has garnered considerable attention due to its unique properties and its role in diagnostic procedures, particularly in positron emission tomography (PET) imaging. The compound's structure, which replaces the hydroxyl group at the second carbon of glucose with a fluorine atom, imparts distinct chemical and biological characteristics that make it invaluable in various scientific and clinical contexts.

Chemical Structure and Synthesis

The molecular formula of FDG is C6H11FNO5, and its molecular weight is approximately 181.16 g/mol. The synthesis of FDG involves a series of chemical reactions, including nucleophilic substitution and oxidation steps, to replace the hydroxyl group at the C2 position of glucose with a fluorine atom. This substitution is critical as it prevents the phosphorylation of FDG, which is a key step in glucose metabolism. Instead, FDG accumulates in tissues with high metabolic activity, such as tumors, making it an excellent tracer for PET imaging.

Recent advancements in the synthesis of FDG have focused on improving the efficiency and scalability of the production process. For instance, researchers have explored the use of enzymatic methods to synthesize FDG, which could potentially reduce costs and enhance purity. These developments highlight the ongoing efforts to optimize the production of this vital compound for broader clinical use.

Biological Properties and Applications

One of the most significant applications of FDG is in nuclear medicine, where it serves as a radiotracer in PET scans. When labeled with fluorine-18 (¹⁸F-FDG), it becomes detectable by PET scanners, enabling non-invasive visualization of metabolic processes in vivo. This technique has revolutionized the diagnosis and staging of various cancers, as well as monitoring treatment responses.

Beyond its role in diagnostics, FDG has also been explored for therapeutic applications. Recent studies have investigated its potential as a vehicle for targeted drug delivery systems. By conjugating anticancer drugs or radioactive isotopes to FDG, researchers aim to develop therapies that selectively target cancer cells while sparing healthy tissue. These innovations underscore the versatility of FDG in both diagnostic and therapeutic contexts.

Recent Research Findings

In recent years, there has been a surge in research aimed at understanding the pharmacokinetics and biodistribution of FDG. For example, studies have elucidated how variations in blood glucose levels affect the uptake of ¹⁸F-FDG by different tissues. This knowledge is crucial for optimizing imaging protocols and improving diagnostic accuracy.

Another area of active investigation is the development of novel analogs of FDG with enhanced properties. Researchers are exploring modifications to the sugar backbone or substituents that could improve uptake efficiency or reduce background noise in PET images. These efforts are driven by the goal of creating next-generation tracers that offer superior sensitivity and specificity.

Additionally, there is growing interest in leveraging computational modeling to predict the behavior of FDG within biological systems. Advanced algorithms are being employed to simulate how modifications to the molecule's structure could influence its pharmacokinetics and bioavailability. Such computational approaches are expected to accelerate drug discovery and development processes.

Future Prospects and Challenges

Looking ahead, the continued refinement of FDG-based imaging techniques holds immense promise for advancing personalized medicine. By enabling earlier detection of diseases such as cancer, these technologies could significantly improve patient outcomes.

However, challenges remain in terms of cost-effectiveness and accessibility. The production of radiolabeled compounds like ¹⁸F-FDG requires specialized facilities and expertise, which can limit their availability in resource-constrained settings. Addressing these barriers will be essential for ensuring equitable access to cutting-edge diagnostic tools.

In conclusion, 2-Deoxy-2-fluoro-D-glucose (CAS No. 29702-43-0) stands as a testament to human ingenuity in harnessing chemical innovation for medical advancement. As research continues to uncover new applications and refine existing ones, this compound will undoubtedly remain at the forefront of diagnostic imaging and therapeutic development.